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molecular formula C11H10O2 B1400216 4-methyl-5-vinylisobenzofuran-1(3H)-one CAS No. 1255206-69-9

4-methyl-5-vinylisobenzofuran-1(3H)-one

Cat. No. B1400216
CAS RN: 1255206-69-9
M. Wt: 174.2 g/mol
InChI Key: PYFRWRLVRDXGPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08673920B2

Procedure details

5-Bromo-4-methyl-2-benzofuran-1(3H)-one (598 mg, 4.47 mmol), potassium vinyl trifluoroborate (507 mg, 2.23 mmmol), PdCl2(dppf)-CH2Cl2Adduct (182 mg, 0.223 mmmol), and TEA (0.622 mL, 4.47 mmol) were added to 10 mL ethanol in a 20 mL microwave tube. The tube was sealed and degassed, then heated to 140° C. for 20 min. Analysis by LC-MS showed product peak. The reaction mixture was diluted with ethyl acetate, washed with brine twice, dried and evaporated to dryness. The crude product was purified by MPLC chromatography using a 120 g Redi-sep column and 0-80% ETOAC/Hexane solvent system to yield 5-ethenyl-4-methyl-2-benzofuran-1(3H)-one. 1H-NMR (500 MHz, CDCl3): δ ppm 7.76 (d, J=8 Hz, 1H), 7.03 (dd, J=11, 17 Hz, 1H), 5.84 (d, J=17 Hz, 1H), 5.55 (d, J=11 Hz, 1H), 5.29 (s, 2H), 2.34 (s, 3H). LC-MS: M+1=175; tR=2.42 min
Name
5-Bromo-4-methyl-2-benzofuran-1(3H)-one
Quantity
598 mg
Type
reactant
Reaction Step One
[Compound]
Name
potassium vinyl trifluoroborate
Quantity
507 mg
Type
reactant
Reaction Step One
[Compound]
Name
PdCl2(dppf)-CH2Cl2Adduct
Quantity
182 mg
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
0.622 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
10 mL
Type
reactant
Reaction Step One
Name
5-ethenyl-4-methyl-2-benzofuran-1(3H)-one

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:11]=[CH:10][C:5]2[C:6](=[O:9])[O:7][CH2:8][C:4]=2[C:3]=1[CH3:12].[CH2:13](O)[CH3:14]>>[CH:13]([C:2]1[CH:11]=[CH:10][C:5]2[C:6](=[O:9])[O:7][CH2:8][C:4]=2[C:3]=1[CH3:12])=[CH2:14]

Inputs

Step One
Name
5-Bromo-4-methyl-2-benzofuran-1(3H)-one
Quantity
598 mg
Type
reactant
Smiles
BrC1=C(C2=C(C(OC2)=O)C=C1)C
[Compound]
Name
potassium vinyl trifluoroborate
Quantity
507 mg
Type
reactant
Smiles
[Compound]
Name
PdCl2(dppf)-CH2Cl2Adduct
Quantity
182 mg
Type
reactant
Smiles
[Compound]
Name
TEA
Quantity
0.622 mL
Type
reactant
Smiles
Name
ethanol
Quantity
10 mL
Type
reactant
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
140 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The tube was sealed
CUSTOM
Type
CUSTOM
Details
degassed
ADDITION
Type
ADDITION
Details
The reaction mixture was diluted with ethyl acetate
WASH
Type
WASH
Details
washed with brine twice
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
evaporated to dryness
CUSTOM
Type
CUSTOM
Details
The crude product was purified by MPLC chromatography

Outcomes

Product
Name
5-ethenyl-4-methyl-2-benzofuran-1(3H)-one
Type
product
Smiles
C(=C)C1=C(C2=C(C(OC2)=O)C=C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.